Momordin Ic

• IUPAC Name: (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,5-dihydroxy-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxane-2-carboxylic acid
• InChI: InChI=1S/C41H64O13/c1-36(2)14-16-41(35(49)50)17-15-39(6)20(21(41)18-36)8-9-24-38(5)12-11-25(37(3,4)23(38)10-13-40(24,39)7)52-34-29(46)30(28(45)31(54-34)32(47)48)53-33-27(44)26(43)22(42)19-51-33/h8,21-31,33-34,42-46H,9-19H2,1-7H3,(H,47,48)(H,49,50)/t21-,22+,23-,24+,25-,26-,27+,28-,29+,30-,31-,33-,34+,38-,39+,40+,41-/m0/s1
• InChI Key: HWYBGIDROCYPOE-WEAQAMGWSA-N
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)C(=O)O)O)OC7C(C(C(CO7)O)O)O)O)C)C)C2C1)C)C(=O)O)C
• Isomeric SMILES: C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)C)C)(C)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)C(=O)O)O)O[C@H]7[C@@H]([C@H]([C@@H](CO7)O)O)O)O
• Molecular Formula: C41H64O13
• DSSTOX Substance ID: DTXSID00914234
• Molecular Weight: 764.9 g/mol
• CAS No.: 96990-18-0, 195971-47-2

Description

Momordin Ic is a triterpenoid saponin derived from Kochia scoparia (L.) Schrad, characterized by the molecular formula C₄₁H₆₄O₁₃ and a molecular weight of 764.94 g/mol . Its structure includes a sugar moiety (β-D-xylopyranosyl and β-D-glucopyranosiduronic acid) attached to a oleanane-type aglycone, which is critical for its bioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Momordin Ic typically involves the extraction from plant sources. The process begins with the extraction of the plant material using ethanol. The extract is then subjected to acid hydrolysis to obtain the crude saponin mixture. This mixture is further purified using column chromatography to isolate this compound .

Industrial Production Methods

Industrial production of this compound follows a similar extraction and purification process but on a larger scale. The plant material is processed in bulk, and advanced chromatographic techniques are employed to ensure high purity and yield of the compound .

Chemical Reactions Analysis

Types of Reactions

Momordin Ic undergoes various chemical reactions, including:

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of this compound can lead to the formation of various oxidized derivatives, while reduction can yield reduced forms of the compound .

Scientific Research Applications

Anticancer Properties

Cellular Mechanisms of Action

Momordin Ic has been extensively studied for its anticancer effects, particularly in liver and gastric cancers. Research indicates that it induces apoptosis (programmed cell death) through multiple signaling pathways. For instance, one study demonstrated that this compound activates the PI3K/Akt and MAPK pathways in HepG2 cells, leading to increased autophagy and apoptosis .

Case Study: HepG2 Cells

• Objective : To evaluate the apoptotic effects of this compound on HepG2 cells.
• Methodology : Cells were treated with varying concentrations of this compound, followed by assessment of apoptosis markers.
• Findings : The study revealed that this compound promotes the formation of autophagic vacuoles and increases the expression of Beclin 1 and LC-3 proteins, indicating enhanced autophagy alongside apoptosis .

Dermatological Applications

Psoriasis Treatment

This compound has shown promise in treating psoriasis, a chronic inflammatory skin disease. A study involving HaCaT cells (human keratinocyte cell line) found that this compound significantly inhibits cell proliferation and induces apoptosis. This effect is mediated through the modulation of the Wnt/β-catenin signaling pathway, which is crucial in skin cell growth and differentiation .

Case Study: HaCaT Cells

• Objective : To assess the impact of this compound on HaCaT cell viability and apoptosis.
• Methodology : Cells were treated with increasing concentrations of this compound, followed by evaluation of cell viability using MTT assays and flow cytometry for apoptosis detection.
• Results :
  • IC50 values were determined at 168.70 µmol/L for 24 hours and 76.40 µmol/L for 48 hours.
  • Morphological changes indicated increased apoptosis and G1-phase cell cycle arrest .

Anti-inflammatory Effects

Mechanisms in Inflammatory Conditions

Research has also highlighted the anti-inflammatory properties of this compound. It has been shown to modulate inflammatory responses by inhibiting pro-inflammatory cytokines and pathways associated with inflammation . This suggests potential applications in treating various inflammatory diseases beyond psoriasis.

Pharmacological Insights

This compound's pharmacological effects extend to various other health conditions:

• Prostate Cancer : It has been identified as a natural inhibitor of SENP1, which is implicated in prostate cancer progression .
• Gastrointestinal Cancers : Studies indicate that it possesses antitumor effects against gastric and colorectal cancers, highlighting its potential as a therapeutic agent in oncology .

Mechanism of Action

Momordin Ic exerts its effects through multiple molecular targets and pathways:

Apoptosis Induction: This compound induces apoptosis in cancer cells through oxidative stress-regulated mitochondrial dysfunction involving the MAPK and PI3K-mediated pathways.

Anti-viral Activity: Inhibits viral gene expression by reducing the occupancy of elongating RNA polymerase II at viral promoters.

Anti-inflammatory Effects: Modulates the IL-23/IL-17 axis and inhibits oxidative damage, contributing to its anti-inflammatory properties.

Comparison with Similar Compounds

Key Pharmacological Activities :

• Antiproliferative Effects: Induces apoptosis and G1/S cell cycle arrest in HaCaT keratinocytes at concentrations ≥25 µM .
• Anti-Inflammatory Activity : Suppresses TNF-α and IL-6 secretion in LPS-stimulated macrophages at 12.5–25 µM .
• Wnt/β-Catenin Pathway Modulation : Downregulates β-catenin, c-Myc, and VEGF expression, making it a candidate for psoriasis therapy .
• Anticancer Mechanisms : Triggers mitochondrial dysfunction via oxidative stress and MAPK/PI3K pathways .

Comparison with Structurally Similar Compounds

Oleanolic Acid (OA)

Structural Differences :

• OA lacks the sugar moiety present in Momordin Ic, retaining only the oleanane aglycone with a free 28-COOH group .

Functional Comparisons :

Parameter	This compound	Oleanolic Acid (OA)
Cytotoxicity	IC₅₀: ~25 µM (HaCaT cells)	IC₅₀: >100 µM (HaCaT cells)
Anti-Inflammatory	Inhibits TNF-α/IL-6 at 12.5–25 µM	No significant effect on TNF-α/IL-6
Anticancer Targets	SENP1 inhibition; MAPK/PI3K pathways	Hepatoprotective; anti-arthritic
Cell Cycle Effects	G1/S arrest in HaCaT cells	Limited cell cycle modulation

Mechanistic Insights :

• The sugar moiety in this compound enhances cellular uptake and target binding, explaining its superior cytotoxicity compared to OA .
• OA’s free 28-COOH group contributes to its anti-arthritic activity but reduces membrane permeability .

20-Hydroxyecdysone

Structural Differences :

• A phytoecdysteroid with a steroidal backbone, unlike this compound’s triterpenoid structure .

Functional Comparisons :

Parameter	This compound	20-Hydroxyecdysone
Anti-Inflammatory	Inhibits TNF-α/IL-6 at 12.5–25 µM	No effect on TNF-α/IL-6
Cytotoxicity	IC₅₀: ~25 µM (HaCaT)	Non-toxic ≤20 µM; toxic at ≥40 µM
Therapeutic Use	Psoriasis; cancer	Insect molting; limited human use

Key Finding :

• This compound’s triterpenoid structure confers broader anti-inflammatory and antiproliferative effects compared to 20-hydroxyecdysone .

Comparison with Functionally Similar Compounds

Gallic Acid (GA)

Functional Synergy :

• While GA (a phenolic acid) is structurally distinct, it synergizes with this compound in attenuating tumor spheroid growth. Combined treatment (25 µM this compound + 100 µM GA) reduces spheroid size by 60% compared to individual treatments (30–40% reduction) .

Structural-Activity Relationships (SAR)

• Sugar Moieties : Critical for this compound’s cytotoxicity and target engagement. Removal (as in OA) reduces potency .
• Free Carboxyl Groups : OA’s 28-COOH enhances anti-arthritic activity but limits cell penetration .
• Aglycone Modifications : this compound’s oleanane backbone is essential for SENP1 inhibition and SUMOylation effects .

Therapeutic Implications and Limitations

• This compound : Potent in psoriasis and cancer but exhibits cytotoxicity at ≥40 µM, limiting its therapeutic window .
• Combination Therapies : Synergy with GA suggests lower doses may achieve efficacy while minimizing toxicity .
• Natural Variability : this compound content in Kochia scoparia varies by region, impacting extraction yields .

Data Tables

Table 1: Cytotoxicity Across Cell Lines

Compound	Cell Line	IC₅₀ (µM)	Reference
This compound	HaCaT	25
Oleanolic Acid	HaCaT	>100
20-Hydroxyecdysone	RAW264.7	40

Table 2: Anti-Inflammatory Activity

Compound	TNF-α Inhibition (25 µM)	IL-6 Inhibition (25 µM)
This compound	70% ↓	65% ↓
Oleanolic Acid	No effect	No effect
20-Hydroxyecdysone	No effect	No effect

Biological Activity

Momordin Ic (MI) is a natural pentacyclic triterpenoid primarily derived from the fruit of Kochia scoparia . This compound has garnered attention for its diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. This article reviews the current understanding of the biological activity of this compound, highlighting key research findings, mechanisms of action, and potential therapeutic applications.

General Overview

This compound has been studied extensively in various contexts, particularly for its effects on cancer cell proliferation and apoptosis, as well as its antiviral properties. The compound's mechanisms often involve modulation of specific signaling pathways and interactions with cellular proteins.

• Cell Cycle Arrest and Apoptosis :
  • MI has been shown to induce G0/G1 phase arrest in colon cancer cells, leading to increased apoptosis. In studies, MI inhibited cell proliferation by modulating the SUMOylation of c-Myc, a key regulator of cell growth and apoptosis. The inhibition of SENP1 (SUMO-specific protease 1) was identified as a crucial mechanism through which MI exerts its antitumor effects .
• Effects on Prostate Cancer :
  • Research indicates that MI acts as a novel SENP1 inhibitor in prostate cancer cells, enhancing SUMOylation levels and subsequently inducing apoptosis. In vitro studies demonstrated that MI significantly inhibited the proliferation of prostate cancer cells (PC3 and LNCaP) while having less effect on normal epithelial cells .
• In Vivo Studies :
  • In xenograft models, MI treatment resulted in reduced tumor growth, confirming its potential as an effective antitumor agent .

Summary of Antitumor Studies

Study Focus	Cell Type	Key Findings
Colon Cancer	Colon cancer cells	Induced G0/G1 arrest and increased apoptosis via SENP1/c-Myc pathway .
Prostate Cancer	PC3 and LNCaP cells	Inhibited proliferation; induced apoptosis; acted as SENP1 inhibitor .
In Vivo	Xenograft models	Reduced tumor growth in treated mice .

Anti-inflammatory Effects

This compound has also demonstrated significant anti-inflammatory properties. In a study focused on psoriasis, MI inhibited the proliferation of HaCaT cells (human keratinocytes) and enhanced apoptosis through modulation of the Wnt/β-catenin signaling pathway. This suggests a potential therapeutic role for MI in treating inflammatory skin conditions .

Antiviral Properties

Recent studies have highlighted the antiviral potential of this compound against various viruses:

• HCMV (Human Cytomegalovirus) :
  • MI was found to inhibit HCMV replication by blocking viral gene transcription post-entry into host cells. The compound interfered with RNA polymerase II activity, thereby reducing viral gene expression .
• SARS-CoV-2 :
  • MI exhibited inhibitory effects on SARS-CoV-2 replication in A549 human lung cells with an IC50 value around 0.2 μM. The mechanism appears to involve interaction with viral components and inhibition of viral RNA activity .

Case Study 1: Colon Cancer

A study conducted by Fang et al. (2021) demonstrated that MI significantly inhibited colon cancer cell proliferation through G0/G1 phase arrest and enhanced apoptosis via modulation of SENP1/c-Myc signaling pathways. The results indicated that MI could serve as a promising therapeutic agent for colorectal cancer.

Case Study 2: Psoriasis

Luo et al. (2021) investigated the effects of MI on HaCaT cells, revealing that it could inhibit cell proliferation and promote apoptosis via alterations in the Wnt/β-catenin pathway. This finding supports the use of MI in inflammatory skin diseases like psoriasis.

Q & A

Basic Research Questions

Q. What are the primary mechanisms through which Momordin Ic induces apoptosis in cancer cells?

this compound triggers apoptosis via mitochondrial dysfunction, characterized by caspase-9 activation, BAX upregulation, and loss of mitochondrial membrane potential. Key methodologies include:

• MTT assays to quantify cytotoxicity (IC50 = 3.75 ± 0.12 µM in KKU-213 cholangiocarcinoma cells) .
• Flow cytometry with annexin V/7-AAD staining to distinguish early/late apoptotic populations .
• Western blotting to measure BCL-2 family protein expression (e.g., BAX/BCL-2 ratio) .

Q. How is this compound sourced and characterized chemically?

this compound, a triterpenoid saponin (C41H64O13), is isolated from Kochia scoparia fruits. Key characterization steps:

• Chromatography (HPLC, TLC) for purification .
• Spectroscopic techniques (NMR, MS) for structural elucidation .
• Purity validation (≥98% via HPLC) .

Q. How can researchers optimize experimental designs to assess this compound’s synergistic effects with chemotherapy agents?

Methodological framework :

• Combination Index (CI) analysis : Use Chou-Talalay or CompuSyn software to quantify synergy (e.g., CDI < 1 indicates synergy with gemcitabine/cisplatin) .
• Dose-response matrices : Test multiple concentration ratios (e.g., fixed-ratio vs. non-constant combinations) .
• In vivo validation : Use xenograft models (e.g., PC3 prostate cancer) to assess tumor suppression .

Q. How do conflicting reports about this compound’s signaling pathways (e.g., MAPK/PI3K vs. SENP1 inhibition) impact mechanistic studies?

Resolution strategies :

• Pathway inhibition assays : Use specific inhibitors (e.g., U0126 for MAPK) to isolate contributions .
• RNA sequencing : Identify differentially expressed genes post-treatment to map dominant pathways .
• Proteomic profiling : Quantify post-translational modifications (e.g., SUMOylation in SENP1 inhibition) .

Key Contradictions :

• MAPK/PI3K pathway activation via oxidative stress vs. SENP1 inhibition altering SUMOylation .
• Mitochondrial vs. extrinsic apoptosis : Caspase-9 activation (intrinsic) vs. potential caspase-8 involvement .

Q. What statistical approaches are recommended for analyzing dose-dependent cytotoxicity data?

• Non-linear regression (e.g., GraphPad Prism) to calculate IC50 values .
• ANOVA with post-hoc tests (Tukey’s HSD) for multi-group comparisons .
• Principal Component Analysis (PCA) to identify outliers in high-throughput datasets .

Q. Methodological Challenges & Solutions

Q. How can researchers address variability in this compound’s bioactivity across cell lines?

• Standardized culture conditions : Control passage number, serum type, and confluence .
• Cell line authentication : STR profiling to confirm genetic stability .
• Positive controls : Use staurosporine or paclitaxel as apoptosis inducers for cross-experiment validation .

Q. What are best practices for validating this compound’s mitochondrial targeting?

• JC-1 staining : Quantify mitochondrial membrane potential shifts via fluorescence microscopy .
• Cytochrome c release assays : ELISA or immunofluorescence to confirm mitochondrial permeabilization .
• Oxygen consumption rate (OCR) : Seahorse XF Analyzer to assess mitochondrial respiration .

Q. Data Reproducibility & Ethics

Q. How should raw data from this compound studies be managed to ensure reproducibility?

• FAIR principles : Ensure data are Findable, Accessible, Interoperable, and Reusable .
• Deposit datasets in repositories like Gene Expression Omnibus (GEO) or ProteomeXchange .

Q. What ethical considerations apply when transitioning from in vitro to in vivo studies?

• IACUC protocols : Justify sample sizes and humane endpoints in animal models .
• Informed consent templates for human-derived cell lines (e.g., KKU-213) .